N-{[2-(ethylthio)-5-pyrimidinyl]methyl}-1-(2-fluorobenzyl)-3-piperidinamine

• IUPAC Name: N-[(2-ethylsulfanylpyrimidin-5-yl)methyl]-1-[(2-fluorophenyl)methyl]piperidin-3-amine
• InChI: InChI=1S/C19H25FN4S/c1-2-25-19-22-11-15(12-23-19)10-21-17-7-5-9-24(14-17)13-16-6-3-4-8-18(16)20/h3-4,6,8,11-12,17,21H,2,5,7,9-10,13-14H2,1H3
• InChI Key: FJOQMGQNJWTLFC-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC=C(C=N1)CNC2CCCN(C2)CC3=CC=CC=C3F
• Molecular Formula: C19H25FN4S
• Molecular Weight: 360.5 g/mol

Description

N-{[2-(ethylthio)-5-pyrimidinyl]methyl}-1-(2-fluorobenzyl)-3-piperidinamine, commonly known as ETP-46321, is a novel small molecule inhibitor that has shown promising results in preclinical studies as a potential anti-cancer drug.

Mechanism of Action

ETP-46321 is a potent and selective inhibitor of the protein kinase CK2, which is involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. By inhibiting CK2, ETP-46321 disrupts the signaling pathways that promote cancer cell growth and survival, leading to cancer cell death.
Biochemical and Physiological Effects
In addition to its anti-cancer properties, ETP-46321 has been shown to have other biochemical and physiological effects. It has been reported to inhibit the replication of the hepatitis C virus and to have anti-inflammatory properties, making it a potential candidate for the treatment of viral infections and inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of ETP-46321 is its high selectivity for CK2, which reduces the risk of off-target effects. However, its low solubility in water and poor pharmacokinetic properties limit its use in in vivo studies. Additionally, the lack of clinical data on the safety and efficacy of ETP-46321 in humans is a major limitation for its translation into clinical practice.

Future Directions

For research include improving its pharmacokinetic properties and developing more efficient synthesis methods to increase its yield. Additionally, further studies are needed to explore its potential use in combination with other anti-cancer drugs and to investigate its effects on other diseases beyond cancer.

Scientific Research Applications

ETP-46321 has been extensively studied for its potential anti-cancer properties. In preclinical studies, it has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. ETP-46321 has also shown promising results in animal models, with significant tumor growth inhibition observed in xenograft models of breast and lung cancer.